Ethyl 4-chloro-3-methylquinoline-2-carboxylate

• IUPAC Name: ethyl 4-chloro-3-methylquinoline-2-carboxylate
• InChI: InChI=1S/C13H12ClNO2/c1-3-17-13(16)12-8(2)11(14)9-6-4-5-7-10(9)15-12/h4-7H,3H2,1-2H3
• InChI Key: FMGOVXIDFZOALR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=CC=CC=C2C(=C1C)Cl
• Molecular Formula: C13H12ClNO2
• DSSTOX Substance ID: DTXSID50701373
• Molecular Weight: 249.69 g/mol
• CAS RN: 24782-23-8

Description

Ethyl 4-chloro-3-methylquinoline-2-carboxylate, commonly known as ECMQC, is a type of quinoline-based compound that is widely used in various scientific research applications. It is a colorless, water-soluble compound that has a high boiling point and low vapor pressure. ECMQC is an important intermediate used in the synthesis of various organic compounds, and it is also used as a reagent in various biochemical reactions.

Scientific Research Applications

ECMQC has a wide range of scientific research applications. It is used as a reagent in various biochemical reactions, such as the synthesis of various organic compounds. It is also used in the synthesis of various pharmaceuticals, such as antifungal agents, antibiotics, and anti-inflammatory drugs. ECMQC is also used in the synthesis of dyes and pigments, as well as in the synthesis of polymers and nanomaterials. In addition, it is used in the synthesis of various fluorophores and luminescent materials.

Mechanism of Action

The mechanism of action of ECMQC is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to have an inhibitory effect on the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of ECMQC are not yet fully understood. However, it is believed to have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to have an inhibitory effect on the activity of certain neurotransmitters, such as dopamine and serotonin. In addition, it is believed to have an inhibitory effect on certain hormones, such as cortisol and prolactin, which are involved in the regulation of stress and metabolism.

Advantages and Limitations for Lab Experiments

The main advantage of using ECMQC in laboratory experiments is that it is a relatively stable compound and it is relatively easy to synthesize. It is also relatively non-toxic and non-irritating, which makes it suitable for use in laboratory experiments. However, ECMQC is not very soluble in water, which can limit its use in certain laboratory experiments. In addition, ECMQC is not very stable in acidic or alkaline conditions, which can also limit its use in laboratory experiments.

Future Directions

The future directions of ECMQC research include further investigation into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In addition, further research is needed to determine the optimal conditions for its synthesis and use in laboratory experiments. Furthermore, further research is needed to determine the potential toxic and environmental effects of ECMQC. Finally, further research is needed to explore the potential applications of ECMQC in the synthesis of various organic compounds, pharmaceuticals, dyes, pigments, polymers, and nanomaterials.

Synthesis Methods

ECMQC can be synthesized using several different methods. The most common method is a two-step reaction, which involves the reaction of 4-chloro-3-methylquinoline and ethyl chloroformate. The first step of this reaction involves the reaction of 4-chloro-3-methylquinoline with ethyl chloroformate in a solvent such as acetonitrile to form ethyl 4-chloro-3-methylquinoline-2-carboxylate. The second step involves the hydrolysis of the carboxylate group, which forms the final product. Other methods of synthesis include the reaction of 4-chloro-3-methylquinoline with ethyl bromide and the reaction of 4-chloro-3-methylquinoline with ethyl iodide.